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Compound of Interest

Compound Name: 2-Octyldodecyl heptanoate

Cat. No.: B15175844

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Octyldodecyl heptanoate, a Guerbet ester, is a branched-chain fatty acid ester with
significant applications in the cosmetic and pharmaceutical industries. Its unique structure,
derived from the Guerbet reaction of alcohols, imparts desirable properties such as low melting
point, high boiling point, and excellent lubricity. This technical guide provides a comprehensive
overview of the physicochemical properties, synthesis, and (to the extent publicly available) the
biological and toxicological profile of 2-octyldodecyl heptanoate.

Physicochemical Properties

Quantitative data for 2-octyldodecyl heptanoate is summarized in the table below. The
branched nature of the 2-octyldodecyl group results in a product that is liquid at room
temperature and exhibits good thermal stability.
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Property Value Source
CAS Number 94277-33-5 [1112]
Molecular Formula C27H5402 [1][2]
Molecular Weight 410.71 g/mol [11[2]
Boiling Point 443.9 °C at 760 mmHg [2]
Flash Point 226.7 °C [2]
Density 0.859 g/cm?3 [2]
Solubility Soluble in most organic 3]
solvents; insoluble in water.
Synthesis

General Experimental Protocol for Guerbet Ester Synthesis

While a specific protocol for 2-octyldodecyl heptanoate is not readily available in public

literature, a general method for the synthesis of Guerbet esters involves the esterification of a

Guerbet alcohol with a carboxylic acid.[3][4] The synthesis of 2-octyldodecyl heptanoate

would proceed via the reaction of 2-octyldodecanol (a Guerbet alcohol) with heptanoic acid.

Reaction Scheme:

Methodology:

o Reactant Mixture: 2-Octyldodecanol and heptanoic acid are combined in a reaction vessel,

typically in a 1:1 molar ratio.

o Catalyst: An acid catalyst, such as p-toluenesulfonic acid, is added to the mixture.[4]

o Reaction Conditions: The reaction mixture is heated to a temperature between 230 and 250

°C with good agitation.[5]

o Water Removal: The water generated during the esterification is continuously removed to

drive the reaction to completion. This is often achieved by distillation.[5]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubs.acs.org/doi/pdf/10.1021/ac60048a007
https://orca.cardiff.ac.uk/id/eprint/145056/1/Final%20thesis%20draft%20post%20viva.pdf
https://pubs.acs.org/doi/pdf/10.1021/ac60048a007
https://orca.cardiff.ac.uk/id/eprint/145056/1/Final%20thesis%20draft%20post%20viva.pdf
https://pubs.acs.org/doi/pdf/10.1021/ac60048a007
https://orca.cardiff.ac.uk/id/eprint/145056/1/Final%20thesis%20draft%20post%20viva.pdf
https://orca.cardiff.ac.uk/id/eprint/145056/1/Final%20thesis%20draft%20post%20viva.pdf
https://orca.cardiff.ac.uk/id/eprint/145056/1/Final%20thesis%20draft%20post%20viva.pdf
https://orca.cardiff.ac.uk/id/eprint/145056/1/Final%20thesis%20draft%20post%20viva.pdf
https://www.researchgate.net/publication/356899479_Guerbet_alcohol_esters_Practical_synthesis_and_applications
https://www.benchchem.com/product/b15175844?utm_src=pdf-body
https://www.researchgate.net/publication/356899479_Guerbet_alcohol_esters_Practical_synthesis_and_applications
http://lib3.dss.go.th/fulltext/Journal/J.AOCS/J.AOCS/1998/no.12/1998,vol75,no12,p1861-1866.pdf
https://www.benchchem.com/product/b15175844?utm_src=pdf-body
http://lib3.dss.go.th/fulltext/Journal/J.AOCS/J.AOCS/1998/no.12/1998,vol75,no12,p1861-1866.pdf
https://patents.google.com/patent/US4767815A/en
https://patents.google.com/patent/US4767815A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Monitoring: The progress of the reaction can be monitored by techniques such as gas-liquid
chromatography (GLC) to determine the conversion of the reactants.[5]

« Purification: Upon completion, the reaction mixture is cooled. The crude product is then
purified, which may involve washing with a dilute aqueous acid to remove the catalyst,
followed by distillation to obtain the pure 2-octyldodecyl heptanoate.[5]

Logical Workflow for Guerbet Ester Synthesis:

2-Octyldodecanol +
Heptanoic Acid

|—> Esterification Reaction Purification
—]> —]>

[ (Heatand Agitation) (Washing and Distillation)

2-Octyldodecyl heptanoate

Acid Catalyst
(e.g., p-toluenesulfonic acid)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Octyldodecyl heptanoate.

Spectroscopic Characterization (Predicted)

Specific spectroscopic data for 2-octyldodecyl heptanoate is not publicly available. However,
based on the known spectral characteristics of long-chain esters and Guerbet esters, the
following can be predicted:[4][6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

* H NMR: Protons on the carbon adjacent to the carbonyl group of the ester are expected to
appear in the range of 2.0-2.2 ppm. Protons on the carbon adjacent to the oxygen of the
ester (the CH2 of the 2-octyldodecyl group) would be shifted downfield to approximately 3.7-
4.1 ppm. The remaining aliphatic protons would appear as a complex multiplet in the upfield
region.

e 13C NMR: The carbonyl carbon of the ester would be observed in the downfield region of the
spectrum. The carbons of the long aliphatic chains would appear in the upfield region.
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Infrared (IR) Spectroscopy:

e Astrong C=0 stretching vibration characteristic of an aliphatic ester is expected in the range
of 1750-1737 cm~1.[7]

e A C-O stretching vibration would be present in the 1300-1000 cm~? region.[7]

e Strong C-H stretching vibrations from the long alkyl chains will be prominent below 3000
cm~L,

Mass Spectrometry (MS):

o Electron ionization (EI) mass spectrometry of long-chain esters typically shows
fragmentation patterns that can help identify the acid and alcohol moieties.[8]

o Chemical ionization (CI) mass spectrometry, particularly with methane as the reagent gas, is
effective for determining the molecular weight of Guerbet esters.[4]

Biological Activity and Signaling Pathways

Currently, there is no publicly available scientific literature detailing the specific biological
activities, mechanisms of action, or involvement in signaling pathways for 2-octyldodecyl
heptanoate. Research into the biological effects of Guerbet esters is an area with potential for
future investigation, particularly given their use in topical formulations.

Toxicological Profile

A comprehensive toxicological profile for 2-octyldodecyl heptanoate is not available in the
public domain. However, information on related compounds can provide some insight. The
precursor, 2-octyldodecanol, is considered to be of low acute toxicity.[9] Safety assessments of
other stearyl alkanoates used in cosmetics have concluded that they are safe for their intended
use.[5] It is important to note that this information is for related compounds and not for 2-
octyldodecyl heptanoate itself. A thorough safety assessment would require specific
toxicological studies on this compound.

Applications
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The primary application of 2-octyldodecyl heptanoate is in the cosmetics industry, where it
functions as an emollient and skin-conditioning agent.[10] Its properties make it suitable for use
in a variety of skincare and haircare products.

Application Workflow in Cosmetics Formulation:
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Caption: Workflow of 2-Octyldodecyl heptanoate in cosmetic applications.

Conclusion

2-Octyldodecyl heptanoate is a Guerbet ester with well-defined physicochemical properties
that make it a valuable ingredient in the cosmetics industry. While its synthesis follows
established principles of esterification, a significant lack of publicly available data exists
regarding its detailed spectroscopic characterization, biological activity, and specific
toxicological profile. This presents an opportunity for further research to fully elucidate the
properties and potential applications of this compound, particularly for those in drug
development and advanced materials science. Researchers are encouraged to perform
specific analytical and toxicological studies to build upon the foundational information
presented in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.acs.org [pubs.acs.org]
o 2. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

o 3. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15175844?utm_src=pdf-body
https://echa.europa.eu/registration-dossier/-/registered-dossier/5814/7/9/1
https://www.benchchem.com/product/b15175844?utm_src=pdf-body-img
https://www.benchchem.com/product/b15175844?utm_src=pdf-body
https://www.benchchem.com/product/b15175844?utm_src=pdf-body
https://www.benchchem.com/product/b15175844?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/pdf/10.1021/ac60048a007
https://orca.cardiff.ac.uk/id/eprint/145056/1/Final%20thesis%20draft%20post%20viva.pdf
https://www.researchgate.net/publication/356899479_Guerbet_alcohol_esters_Practical_synthesis_and_applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 4. lib3.dss.go.th [lib3.dss.go.th]

e 5.US4767815A - Guerbet alcohol esters - Google Patents [patents.google.com]
e 6. researchgate.net [researchgate.net]

e 7. orgchemboulder.com [orgchemboulder.com]

» 8. Structural characterization of wax esters by electron ionization mass spectrometry - PMC
[pmc.ncbi.nlm.nih.gov]

e 9. datasheets.scbt.com [datasheets.scbt.com]
e 10. Registration Dossier - ECHA [echa.europa.eu]

 To cite this document: BenchChem. [In-Depth Technical Guide: 2-Octyldodecyl heptanoate
(CAS: 94277-33-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15175844#2-octyldodecyl-heptanoate-cas-number-
94277-33-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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